Cas no 1177328-21-0 (5-(5-Amino-1,3,4-thiadiazol-2-yl)methyl-1,3,4-thiadiazol-2-ylamine Oxalate)
5-(5-Amino-1,3,4-thiadiazol-2-yl)methyl-1,3,4-thiadiazol-2-ylamine Oxalate Chemical and Physical Properties
Names and Identifiers
-
- 5-[(5-AMINO-1,3,4-THIADIAZOL-2-YL)METHYL]-1,3,4-THIADIAZOL-2-YLAMINE OXALATE
- KM4403
- 5,5'-Methanediylbis(1,3,4-thiadiazol-2-amine) (C2H2O4)
- 5-(5-Amino-1,3,4-thiadiazol-2-yl)methyl-1,3,4-thiadiazol-2-ylamine Oxalate
-
- Inchi: 1S/C5H6N6S2.C2H2O4/c6-4-10-8-2(12-4)1-3-9-11-5(7)13-3;3-1(4)2(5)6/h1H2,(H2,6,10)(H2,7,11);(H,3,4)(H,5,6)
- InChI Key: WUZGNXKXUMSSIW-UHFFFAOYSA-N
- SMILES: S1C(N)=NN=C1CC1=NN=C(N)S1.OC(C(=O)O)=O
Computed Properties
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 234
- Topological Polar Surface Area: 235
5-(5-Amino-1,3,4-thiadiazol-2-yl)methyl-1,3,4-thiadiazol-2-ylamine Oxalate Security Information
- Storage Condition:(BD325026)
5-(5-Amino-1,3,4-thiadiazol-2-yl)methyl-1,3,4-thiadiazol-2-ylamine Oxalate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM487560-1g |
5-[(5-Amino-1,3,4-thiadiazol-2-yl)methyl]-1,3,4-thiadiazol-2-ylamine oxalate |
1177328-21-0 | 95% | 1g |
$191 | 2023-02-18 | |
| TRC | A630125-100mg |
5-[(5-Amino-1,3,4-thiadiazol-2-yl)methyl]-1,3,4-thiadiazol-2-ylamine Oxalate |
1177328-21-0 | 100mg |
$ 64.00 | 2023-04-19 | ||
| TRC | A630125-250mg |
5-[(5-Amino-1,3,4-thiadiazol-2-yl)methyl]-1,3,4-thiadiazol-2-ylamine Oxalate |
1177328-21-0 | 250mg |
$ 92.00 | 2023-04-19 | ||
| TRC | A630125-500mg |
5-[(5-Amino-1,3,4-thiadiazol-2-yl)methyl]-1,3,4-thiadiazol-2-ylamine Oxalate |
1177328-21-0 | 500mg |
$ 144.00 | 2023-04-19 | ||
| TRC | A630125-1g |
5-[(5-Amino-1,3,4-thiadiazol-2-yl)methyl]-1,3,4-thiadiazol-2-ylamine Oxalate |
1177328-21-0 | 1g |
$ 196.00 | 2023-04-19 | ||
| A2B Chem LLC | AI11297-1g |
5-[(5-Amino-1,3,4-thiadiazol-2-yl)methyl]-1,3,4-thiadiazol-2-ylamine oxalate |
1177328-21-0 | ≥ 95 % | 1g |
$505.00 | 2024-04-20 | |
| A2B Chem LLC | AI11297-5g |
5-[(5-Amino-1,3,4-thiadiazol-2-yl)methyl]-1,3,4-thiadiazol-2-ylamine oxalate |
1177328-21-0 | ≥ 95 % | 5g |
$1383.00 | 2024-04-20 | |
| A2B Chem LLC | AI11297-10g |
5-[(5-Amino-1,3,4-thiadiazol-2-yl)methyl]-1,3,4-thiadiazol-2-ylamine oxalate |
1177328-21-0 | ≥ 95 % | 10g |
$2028.00 | 2024-04-20 | |
| A2B Chem LLC | AI11297-25g |
5-[(5-Amino-1,3,4-thiadiazol-2-yl)methyl]-1,3,4-thiadiazol-2-ylamine oxalate |
1177328-21-0 | ≥ 95 % | 25g |
$3185.00 | 2024-04-20 |
5-(5-Amino-1,3,4-thiadiazol-2-yl)methyl-1,3,4-thiadiazol-2-ylamine Oxalate Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 5-(5-Amino-1,3,4-thiadiazol-2-yl)methyl-1,3,4-thiadiazol-2-ylamine Oxalate
Comprehensive Overview of 5-(5-Amino-1,3,4-thiadiazol-2-yl)methyl-1,3,4-thiadiazol-2-ylamine Oxalate (CAS No. 1177328-21-0)
The compound 5-(5-Amino-1,3,4-thiadiazol-2-yl)methyl-1,3,4-thiadiazol-2-ylamine Oxalate (CAS No. 1177328-21-0) is a specialized heterocyclic derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring dual 1,3,4-thiadiazole rings, has garnered attention for applications in drug discovery, particularly in targeting enzyme inhibition and antimicrobial activity. Researchers are increasingly exploring its role in addressing global challenges such as antibiotic resistance and metabolic disorders, aligning with current scientific trends.
From a molecular perspective, the compound's oxalate salt form enhances solubility, making it suitable for formulation studies. The presence of amino groups in its structure allows for versatile chemical modifications, a feature highly sought after in medicinal chemistry. Recent publications highlight its potential as a scaffold for kinase inhibitors, a hot topic in oncology research. This aligns with frequent search queries like "thiadiazole derivatives in cancer therapy" and "small molecule drug design," reflecting growing public interest in precision medicine.
Synthetic protocols for CAS 1177328-21-0 often involve multi-step reactions starting from thiosemicarbazide intermediates, with yields optimized through green chemistry approaches – a key focus area in sustainable pharmaceutical manufacturing. Analytical characterization typically employs HPLC-MS and NMR spectroscopy, techniques frequently searched by quality control professionals. The compound's stability profile shows promise for long-term storage, addressing common formulation challenges discussed in pharmaceutical forums.
In biological evaluations, preliminary studies suggest the molecule exhibits notable bioavailability and blood-brain barrier penetration – properties highly relevant to CNS drug development. These characteristics correlate with trending research topics like "neurodegenerative disease treatments" and "CNS-targeted therapeutics." The thiadiazole-amine moiety appears crucial for binding interactions with biological targets, as evidenced by molecular docking simulations frequently referenced in computational chemistry circles.
Regulatory considerations for 5-(5-Amino-1,3,4-thiadiazol-2-yl)methyl-1,3,4-thiadiazol-2-ylamine Oxalate follow standard guidelines for research chemicals, with proper handling procedures emphasized in safety data sheets. Industrial applications are being explored in crop protection formulations, responding to increased searches for "novel agrochemical scaffolds." The compound's patent landscape shows active development, particularly in Asian markets, reflecting the globalization of pharmaceutical innovation.
Future research directions may explore the compound's potential in bioconjugation techniques and prodrug development – areas gaining traction in drug delivery optimization. Its structural similarity to known heterocyclic bioactive compounds continues to drive academic and industrial interest, with publication rates increasing annually. Storage recommendations typically suggest anhydrous conditions at controlled temperatures, a detail often queried by laboratory technicians managing chemical inventories.
From a commercial perspective, CAS 1177328-21-0 remains a niche product with specialized suppliers, though market projections suggest growing demand as research applications expand. Quality specifications generally require ≥95% purity by HPLC analysis, with stringent controls for heavy metal content – parameters frequently compared by procurement specialists. The compound's cost-effectiveness compared to analogous structures makes it attractive for high-throughput screening programs, addressing the pharmaceutical industry's need for cost-efficient drug discovery platforms.
Environmental fate studies indicate moderate biodegradability, an important consideration given increasing regulatory focus on green chemistry principles. This aspect connects with popular searches about "sustainable pharmaceutical synthesis" and "eco-friendly research chemicals." The compound's fluorescence properties under certain conditions have also sparked interest in diagnostic applications, particularly in biomarker detection systems – a rapidly evolving field in medical diagnostics.
In conclusion, 5-(5-Amino-1,3,4-thiadiazol-2-yl)methyl-1,3,4-thiadiazol-2-ylamine Oxalate represents a versatile chemical entity with multidisciplinary applications. Its unique structural features and adaptable chemistry position it as a valuable tool for addressing contemporary challenges in life sciences, from drug discovery to agricultural innovation. Continued research will likely uncover additional utilities for this compound, particularly as analytical techniques and biological screening methods advance.
1177328-21-0 (5-(5-Amino-1,3,4-thiadiazol-2-yl)methyl-1,3,4-thiadiazol-2-ylamine Oxalate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)